Cas no 915307-80-1 (3,4-PYRIDINEDIAMINE, 6-CHLORO-N4-(2-PROPOXYETHYL)-)

• Product Name: 3,4-PYRIDINEDIAMINE, 6-CHLORO-N4-(2-PROPOXYETHYL)-
• CAS No: 915307-80-1
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 3290203
• PubChem ID: 49757564
• Update Time: 2025-10-28

3,4-PYRIDINEDIAMINE, 6-CHLORO-N4-(2-PROPOXYETHYL)- Chemical and Physical Properties

Names and Identifiers

• 3,4-PYRIDINEDIAMINE, 6-CHLORO-N4-(2-PROPOXYETHYL)-
• 6-chloro-N4-(2-propoxyethyl)pyridine-3,4-diamine
• IZYURYGLXWORMH-UHFFFAOYSA-N
• AKOS015993953
• 6-chloro-N~4~-(2-propoxyethyl)-3,4-pyridinediamine
• 915307-80-1
• SCHEMBL1972673
• 6-chloro-4-N-(2-propoxyethyl)pyridine-3,4-diamine
• FE-0047

• Inchi： 1S/C10H16ClN3O/c1-2-4-15-5-3-13-9-6-10(11)14-7-8(9)12/h6-7H,2-5,12H2,1H3,(H,13,14)
• InChI Key： IZYURYGLXWORMH-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(NCCOCCC)=C1N

Computed Properties

• Exact Mass: 229.0981898Da
• Monoisotopic Mass: 229.0981898Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.2Ų

Additional information on 3,4-PYRIDINEDIAMINE, 6-CHLORO-N4-(2-PROPOXYETHYL)-

Recent Advances in the Study of 3,4-PYRIDINEDIAMINE, 6-CHLORO-N4-(2-PROPOXYETHYL)- (CAS: 915307-80-1)

The compound 3,4-PYRIDINEDIAMINE, 6-CHLORO-N4-(2-PROPOXYETHYL)- (CAS: 915307-80-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its unique pyridine backbone and chloro-substituted propoxyethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 915307-80-1. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves scalability and purity. The study emphasized the importance of controlling reaction conditions to minimize byproducts, which has been a challenge in earlier synthetic approaches. This advancement is critical for enabling large-scale production and subsequent preclinical testing.

Pharmacological investigations have revealed that 3,4-PYRIDINEDIAMINE, 6-CHLORO-N4-(2-PROPOXYETHYL)- exhibits potent inhibitory activity against specific kinase targets involved in inflammatory pathways. In vitro assays demonstrated significant suppression of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have provided insights into its binding interactions with key enzymatic sites, offering a structural basis for its bioactivity.

Recent preclinical studies have explored the compound's therapeutic efficacy in animal models of autoimmune diseases. Results from these studies indicate a dose-dependent reduction in disease markers, with minimal observed toxicity. These findings support the hypothesis that 915307-80-1 could serve as a lead compound for developing novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 3,4-PYRIDINEDIAMINE, 6-CHLORO-N4-(2-PROPOXYETHYL)-. Current research is focused on improving its bioavailability and metabolic stability through structural modifications. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 915307-80-1 represents a compelling area of study in chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for its application in treating inflammatory and autoimmune disorders.